4,5-Dimethylisoxazol-3-amine

• IUPAC Name: 4,5-dimethyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C5H8N2O/c1-3-4(2)8-7-5(3)6/h1-2H3,(H2,6,7)
• InChI Key: VPANVNSDJSUFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1N)C
• Molecular Formula: C5H8N2O
• DSSTOX Substance ID: DTXSID60161207
• Molecular Weight: 112.13 g/mol
• CAS No.: 13999-39-8

Description

4,5-Dimethylisoxazol-3-amine, also known as this compound, is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

• 4,5-Dimethylisoxazol-3-amine can be synthesized from technical-grade 2-methyl-2-butenenitrile and acetohydroxamic acid, providing an operationally simple method for producing this compound (Tellew, Leith, & Mathur, 2007).
• It is involved in the synthesis of novel 3-aryl-5-(3,5-dimethylisoxazol-4-yl)-2,3,5,6-tetrahydrobenzo[g][1,3,5]oxadiazocine-4-thiones, demonstrating its utility in creating complex organic structures (Rajanarendar, Reddy, & Srinivas, 2008).

Applications in Organic Chemistry

• 3,5-Dimethylisoxazole, closely related to this compound, has been alkylated to yield isoxazoles with various alkyl groups, indicating its potential in organic synthesis (Kashima, Tobe, Sugiyama, & Yamamoto, 1973).
• 3,5-Dimethyl-4-iodoisoxazole, a derivative, undergoes palladium-catalyzed coupling forming 4-aryl-3,5-dimethylisoxazoles, which can be transformed into 3-aryl-2,4-pentanediones (Labadie, 1994).

Pharmaceutical Research

• Compounds synthesized using this compound, like 3(5)-substituted 1,2,4-triazol-5(3)-amines, have shown potential as antimicrobial agents, indicating its relevance in pharmaceutical research (Beyzaei, Khosravi, Aryan, & Ghasemi, 2019).

Material Science and Analytical Chemistry

• The compound anthracen-9-ylmethylene-(3,4-dimethylisoxazol-5-yl)amine, derived from this compound, has been synthesized and analyzed, indicating applications in material science and analytical chemistry (Asiri & Khan, 2011).

Safety and Hazards

“4,5-Dimethylisoxazol-3-amine” has been classified as Acute Tox. 4 Oral, indicating that it is harmful if swallowed. It is recommended to avoid contact with skin and eyes, and to avoid formation of dust and aerosols.

Mechanism of Action

Target of Action

3-Amino-4,5-Dimethylisoxazole, also known as 4,5-Dimethylisoxazol-3-amine, is an isoxazole derivative . It has been used in the preparation of a variety of biologically active compounds such as selective ETA receptor antagonists . The ETA receptor is a G protein-coupled receptor that is known to mediate vasoconstriction .

Mode of Action

It is known that it acts as an antagonist at the eta receptor . This means it binds to the receptor and blocks its activation, preventing the vasoconstrictive effects mediated by this receptor .

Biochemical Pathways

The biochemical pathways affected by 3-Amino-4,5-Dimethylisoxazole are likely related to its antagonistic action on the ETA receptor . By blocking the activation of this receptor, it can disrupt the signaling pathways that lead to vasoconstriction .

Pharmacokinetics

Its chemical properties such as its melting point (115-117 °c), boiling point (2500±350 °C), and density (1118±006 g/cm3) have been reported .

Result of Action

The molecular and cellular effects of 3-Amino-4,5-Dimethylisoxazole’s action are likely related to its ability to block the activation of the ETA receptor . This can result in a reduction in vasoconstriction, potentially leading to a decrease in blood pressure .

Action Environment

The action of 3-Amino-4,5-Dimethylisoxazole can be influenced by various environmental factors. For example, the compound’s stability may be affected by light and temperature, as it is recommended to be stored in a dark place at room temperature . Furthermore, the compound’s efficacy may be influenced by factors such as the presence of other drugs or substances that can also bind to the ETA receptor .

Biochemical Analysis

Biochemical Properties

It is known that this compound can act as an acetyl-lysine bioisostere, which displaces acetylated histone-mimicking peptides from bromodomains . This suggests that 3-Amino-4,5-Dimethylisoxazole may interact with enzymes, proteins, and other biomolecules involved in histone modification and gene regulation.

Cellular Effects

Given its ability to displace acetylated histone-mimicking peptides from bromodomains , it is plausible that this compound could influence cell function by altering gene expression and cellular metabolism.

Molecular Mechanism

It is known that this compound can act as an acetyl-lysine bioisostere, displacing acetylated histone-mimicking peptides from bromodomains . This suggests that 3-Amino-4,5-Dimethylisoxazole may exert its effects at the molecular level by binding to biomolecules, inhibiting or activating enzymes, and altering gene expression.

Temporal Effects in Laboratory Settings

It is known that this compound has a melting point of 115-117 °C and a predicted boiling point of 250.0±35.0 °C . This information could be relevant for understanding the stability and degradation of this compound over time in in vitro or in vivo studies.

Transport and Distribution

Given its ability to bind to biomolecules such as bromodomains , it is plausible that this compound could be transported and distributed within cells and tissues via interactions with transporters or binding proteins.

Subcellular Localization

Given its ability to bind to biomolecules such as bromodomains , it is plausible that this compound could be localized to specific compartments or organelles within the cell.

Customer Q & A

Q1: What is significant about the synthetic method described in the paper for producing 3-Amino-4,5-dimethylisoxazole?

A1: The paper outlines a practical method for synthesizing 3-Amino-4,5-dimethylisoxazole from readily available starting materials: technical-grade 2-methyl-2-butenenitrile and acetohydroxamic acid. [] The significance lies in two key aspects:

1. Purity: Utilizing DBU treatment on the technical-grade nitrile mixture enhances the purity of the starting material. []
2. Selectivity: Employing acetohydroxamic acid as a substitute for hydroxylamine helps avoid contamination from the undesired isomer, 5-amino-3,4-dimethylisoxazole. []